2-Chloro-3-(2-naphthyl)-1-propene
Overview
Description
2-Chloro-3-(2-naphthyl)-1-propene, also known as 2-chloro-3-naphthylpropene, is a synthetic organic compound typically used in laboratory experiments. It is a colorless, volatile liquid with a pungent odor, and has a boiling point of 159-160 °C. The compound has a wide range of applications in the scientific research field, from synthesis of compounds to studies of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-Chloro-3-(2-naphthyl)-1-propeneaphthylpropene is not fully understood. However, it is believed that the compound inhibits the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. Furthermore, the compound is thought to interact with various receptors in the body, such as the serotonin receptor, which is involved in the regulation of mood.
Biochemical and Physiological Effects
2-Chloro-3-naphthylpropene has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antimicrobial activity and can inhibit the growth of bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and analgesic effects, as well as anticonvulsant and neuroprotective effects. Furthermore, the compound has been shown to have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
2-Chloro-3-naphthylpropene is a useful compound for laboratory experiments, as it is relatively easy to synthesize and is relatively stable. Furthermore, the compound is relatively non-toxic and has a wide range of applications in the scientific research field. However, the compound is volatile and has a pungent odor, which can be a limitation in certain experiments.
Future Directions
There are a number of potential future directions for the use of 2-Chloro-3-(2-naphthyl)-1-propeneaphthylpropene. For example, further research could be conducted to explore the compound’s potential therapeutic applications, such as its use in the treatment of various diseases. Furthermore, further research could be conducted to explore the compound’s potential applications in the synthesis of other compounds and polymers. Additionally, further research could be conducted to explore the compound’s potential toxicity and environmental effects.
Scientific Research Applications
2-Chloro-3-naphthylpropene has a wide range of applications in the scientific research field. It can be used as a reagent in the synthesis of various compounds, such as 2-Chloro-3-(2-naphthyl)-1-propeneaphthylacrylate, 2-Chloro-3-(2-naphthyl)-1-propeneaphthylmethacrylate, and 2-Chloro-3-(2-naphthyl)-1-propeneaphthylbutyrate. It is also used in the synthesis of various polymers, such as poly(2-Chloro-3-(2-naphthyl)-1-propeneaphthylpropene) and poly(2-Chloro-3-(2-naphthyl)-1-propeneaphthylpropene-co-methyl methacrylate). Furthermore, 2-Chloro-3-(2-naphthyl)-1-propeneaphthylpropene can be used in the study of biochemical and physiological effects.
properties
IUPAC Name |
2-(2-chloroprop-2-enyl)naphthalene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl/c1-10(14)8-11-6-7-12-4-2-3-5-13(12)9-11/h2-7,9H,1,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGDYBDFCBZZOKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CC1=CC2=CC=CC=C2C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701287012 |
Source
|
| Record name | 2-(2-Chloro-2-propen-1-yl)naphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701287012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951887-43-7 |
Source
|
| Record name | 2-(2-Chloro-2-propen-1-yl)naphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951887-43-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Chloro-2-propen-1-yl)naphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701287012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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